Cas no 59218-87-0 (Tris(dimethylamino)sulfonium Difluorotrimethylsilicate)

• Product Name: Tris(dimethylamino)sulfonium Difluorotrimethylsilicate
• CAS No: 59218-87-0
• Molecular Formula: C₆H₁₈N₃S^.C₃H₉F₂Si
• Molecular Weight: 275.47808
• MDL: MFCD00012170
• CID: 376567
• PubChem ID: 24855064

Tris(dimethylamino)sulfonium Difluorotrimethylsilicate Properties

Names and Identifiers

• tris(dimethylamino)sulfanium
• difluoro(trimethyl)silanuide,tris(dimethylamino)sulfanium
• TRIS(DIMETHYLAMINO)SULFUR(TRIMETHYLSILYL)DIFLUORIDE, tech-95
• difluorotrimethylsilanuide
• PC7880
• tasf reagent
• Tris(dimethylamino)(trimethylsilyl)sulphur difluoride, tech
• Tris(diMethylaMino)sulfoniuM difluorotriMethylsilicate
• TAS-F
• TASF
• 59218-87-0
• Tris(dimethylamino)sulfur(trimethylsilyl)difluoride
• difluorotrimethylsilanuide; tris(dimethylamino)sulfanium
• Tris(dimethylamino)sulfonium difluorotrimethylsilicate, technical grade
• DTXSID50430833
• difluoro(trimethyl)silanuide;tris(dimethylamino)sulfanium
• Tris(dimethylamino)sulfonium difluorotrimethylsilicate
• Q4383677
• MFCD00012170
• Tris(dimethylamino)sulfanium difluoro(trimethyl)silicate(1-)
• Tris(dimethylamino)sulphonium difluoro(trimethyl)silicate, tech
• Tris(dimethylamino)sulfur (trimethylsilyl)difluoride, Pract.
• CS-0130246
• tris(dimethylamino)sulfonium difluorotrimethylsilicate(IV)
• Tris(dimethylamino)sulfonium trimethylsilyldifluoride

• MDL： MFCD00012170
• InChIKey： JMGVTLYEFSBAGJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H18N3S.C3H9F2Si/c1-7(2)10(8(3)4)9(5)6;1-6(2,3,4)5/h1-6H3;1-3H3/q+1;-1
• SMILES： CN(C)[S+](N(C)C)N(C)C.C[Si-](C)(C)(F)F

Computed Properties

• Exact Mass: 275.16600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.122143
• Heavy Atom Count: 16
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 10.7

Experimental Properties

• LogP: 2.24550
• PSA: 35.02000
• Color/Form: Pale yellow powder
• Solubility: Not available
• Sensitiveness: Moisture Sensitive